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Abstract

Samarium-144 (*4Sm), a proton-rich, stable isotope of samarium, stands as a testament to
the violent, high-energy environments of stellar explosions. Unlike the majority of heavy
elements forged through the slow (s-) and rapid (r-) neutron capture processes, #4Sm is a "p-
nucleus," exclusively synthesized through the photodisintegration of pre-existing heavier seed
nuclei in what is known as the gamma-process (or p-process). This technical guide delves into
the intricate role of #4Sm in stellar nucleosynthesis, providing a comprehensive overview of its
production mechanisms, the experimental techniques used to elucidate its origins, and the
quantitative data that underpin our current understanding. This document is intended to serve
as a core reference for researchers in nuclear astrophysics, cosmochemistry, and related
fields.

Introduction to Samarium-144 and the p-Process

The vast majority of atomic nuclei heavier than iron are synthesized in stars through the
capture of neutrons. The slow neutron capture process (s-process) occurs over long timescales
in asymptotic giant branch (AGB) stars, while the rapid neutron capture process (r-process) is
associated with explosive events like neutron star mergers and some types of supernovae.[1]
However, a select group of approximately 35 stable, proton-rich isotopes, including 144Sm,
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cannot be produced by these neutron-capture chains.[2] These are known as the p-nuclei, and
their existence points to a different nucleosynthetic pathway.

The leading theory for the formation of p-nuclei is the y-process, which occurs in the
oxygen/neon-rich layers of massive stars during a core-collapse (Type II) supernova.[3][4] In
this extreme environment, with temperatures reaching 2-3 billion Kelvin (Te = 2-3), a torrent of
high-energy photons (gamma rays) triggers a series of photodisintegration reactions on pre-
existing s- and r-process seed nuclei.[4] These reactions, primarily of the type (y,n), (y,p), and
(y,), strip nucleons from the heavier seeds, driving the nucleosynthetic flow towards the
proton-rich side of the valley of beta-stability and producing the p-nuclei.[2] Samarium-144 is a
key product of this process, and its observed abundance provides a crucial constraint for
models of supernova explosions and galactic chemical evolution.

Nucleosynthetic Pathways to Samarium-144

The primary production route for 44Sm is through a series of photodisintegration reactions on
heavier samarium and gadolinium isotopes that were previously synthesized by the s- and r-
processes. The most significant pathways involve the photoneutron reactions on nearby
isotopes.

A key production channel is believed to be the photodisintegration of 146Sm.[5][6] Theoretical
models and experimental evidence suggest the following reaction sequences:

e 146Sm(y,2n) — 144SmM[5]
o 140Sm(y,n) - #*>Sm(y,n) - #4Sm[5]

The rates of these reactions are highly sensitive to the stellar temperature and the energy
spectrum of the photon bath. At lower temperatures within the y-process range, the (y,n)
reaction on #>Sm is predicted to be more dominant. However, as the temperature increases,
the (y,2n) reaction on #*Sm becomes a more significant contributor.[5]

The following diagram illustrates the primary photodisintegration pathways leading to the
production of Samarium-144 during the p-process.
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p-process production pathways to *44Sm.

Quantitative Data

The accurate determination of nuclear reaction cross-sections and astrophysical reaction rates
is paramount for building reliable models of p-process nucleosynthesis. Below are tables
summarizing key quantitative data related to Samarium-144.

Table 1: Isotopic Abundances of Samarium

Natural Abundance (%)[7]

Isotope 5] Nucleosynthetic Origin[9]
1445 3.07 p-process

147Gm 14.99 s- and r-process

148G m 11.24 s- and r-process

149G 13.82 s- and r-process

150§ m 7.38 S-process

1525m 26.75 s- and r-process

154G 22.75 r-process

Table 2: Photodisintegration Reaction Cross-Sections for the Production of 144Sm
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Reaction Energy (MeV) Cross-Section (mb)[5]
1455m(y,n)44Sm 12.48 143.39

145Sm(y,n)44Sm 15.00 355.16

145Sm(y,n)144Sm 19.99 99.76

146Sm(y,2n)144Sm 17.10 97.37

146Sm(y,2n)144Sm 20.00 67.00

Table 3: Thermal Neutron Capture Cross-Sections of Samarium Isotopes

Thermal Neutron Capture Cross-Section

Isotope

(barns)[10]
1445m 1.64 +0.10
147Sm 57+3
1485m 2.4+0.6
1495 40140 + 600
150Sm 100+ 4
1525m 2066
154Sm 8.3+04

Table 4: Isotopic Ratios of Samarium in Meteoritic Samples

Sample Type

1445m/154Sm Ratio Reference

Carbonaceous Chondrites

~118 ppm deficit compared to

terrestrial

[9]

Lunar Meteorites (Dhofar 910)

€150Sm = +123.4

[11]

Allende Meteorite (EK1-04)

Fractionation of s- and r-

[12]

process components
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Experimental Protocols

The experimental determination of the nuclear data presented above is a challenging
endeavor, often pushing the limits of available technology. The primary methods employed are
the activation technique and direct measurements using advanced detector systems.

The Activation Method

The activation method is a widely used technique for measuring the cross-sections of nuclear
reactions, particularly for astrophysical applications.[13] The general workflow is as follows:

» Target Preparation: A highly enriched sample of the isotope of interest (e.g., 1*¢Sm) is
prepared. This often involves techniques like vacuum thermal deposition or molecular plating
to create a thin, uniform target on a suitable backing material.[1]

e Irradiation: The target is irradiated with a beam of high-energy patrticles, such as gamma-
rays from a Laser Compton Scattering (LCS) source. The energy and flux of the beam are
carefully monitored.

o Activity Measurement: After irradiation, the target is transferred to a low-background counting
station. The radioactive products of the reaction (e.g., **>Sm or 144Sm if it were radioactive)
decay, emitting characteristic gamma-rays. These gamma-rays are detected using a high-
purity germanium (HPGe) detector, which offers excellent energy resolution.[14][15]

e Cross-Section Calculation: By measuring the number of decays of the product nuclei, and
knowing the beam flux, target thickness, and irradiation time, the reaction cross-section can
be calculated.

The following diagram illustrates the workflow of the activation method.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://nucastro.org/reaclib.html
https://arxiv.org/pdf/2304.08935
https://www.osti.gov/biblio/22390992
https://presolar.physics.wustl.edu/Laboratory_for_Space_Sciences/Publications_2005_files/Lodders-ChemErde-05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Target Preparation

Enriched Isotope Material

l

Vacuum Deposition/Molecular Plating

& 2. Irradiation

Thin Target on Backing

High-Energy Gamma-ray Beam (LCS)

Irradiated Target

3. Activity Measurement

Irradiated Target

HPGe Detector

Gamma-ray Spectrum

}. Cross-Section Calculation

Gamma-ray Spectrum Analysis Beam Flux & Target Data

Reaction Cross-Section

Click to download full resolution via product page

Workflow of the activation method.
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Direct Measurement of Photoneutron Cross-Sections

For stable isotopes like #4Sm, direct measurement of photoneutron cross-sections is possible.
A common experimental setup involves:

o Gamma-Ray Source: A quasi-monochromatic gamma-ray beam is generated, often using
Laser Compton Scattering at facilities like NewSUBARU.[14] The energy of the gamma-ray
beam can be tuned to scan across the desired energy range.

o Target: A highly enriched 144Sm target is placed in the gamma-ray beam.

o Neutron Detector: A highly efficient 41t neutron detector, such as an array of 3He proportional
counters embedded in a moderator, surrounds the target to detect the neutrons emitted from
(y,n) reactions.

o Data Acquisition: The neutron counts are recorded as a function of the incident gamma-ray
energy, allowing for the determination of the photoneutron cross-section.

Theoretical Framework: The Hauser-Feshbach
Model

Due to the vast number of reactions involved in the p-process network, it is not feasible to
experimentally measure all of them. Therefore, theoretical models are essential for calculating
the majority of the required reaction rates. The most widely used theoretical framework for this
purpose is the Hauser-Feshbach statistical model.[16][17]

The Hauser-Feshbach model assumes that a nuclear reaction proceeds through the formation
of a compound nucleus in a statistical equilibrium. The decay of this compound nucleus into
various outgoing channels is then governed by statistical probabilities. The key inputs for
Hauser-Feshbach calculations include:

» Nuclear Level Densities: The density of excited states in the compound nucleus.

o Optical Model Potentials: These describe the interaction between the projectile (e.g., a
gamma-ray) and the target nucleus.
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« Gamma-Ray Strength Functions: These describe the average electromagnetic properties of
the excited nucleus.

The accuracy of the Hauser-Feshbach calculations is highly dependent on the quality of these
input parameters, which are often constrained by experimental data where available. The
TALYS and NON-SMOKER codes are widely used computational tools for performing Hauser-
Feshbach calculations for astrophysical applications.[7][13]

The following diagram illustrates the logical relationship of inputs and outputs in the Hauser-
Feshbach model for calculating p-process reaction rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.researchgate.net/publication/368636850_P-process_to_produce_Samarium_144_by_Photo-disintegration
https://nucastro.org/reaclib.html
https://www.benchchem.com/product/b1262722?utm_src=pdf-body-img
https://www.benchchem.com/product/b1262722?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. arxiv.org [arxiv.org]

2. [1903.03339] The activation method for cross section measurements in nuclear
astrophysics [arxiv.org]

. users.df.uba.ar [users.df.uba.ar]

. htrs.nasa.gov [ntrs.nasa.gov]

. Presolar grains - Wikipedia [en.wikipedia.org]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]

© 00 ~N oo o A~ W

. researchprofiles.herts.ac.uk [researchprofiles.herts.ac.uk]

10. Diverse nucleosynthetic components in barium isotopes of carbonaceous chondrites:
Incomplete mixing of s- and r-process isotopes and extinct 135Cs in the early solar system |
Semantic Scholar [semanticscholar.org]

11. researchgate.net [researchgate.net]
12. ntrs.nasa.gov [ntrs.nasa.gov]
13. Astrophysical Reaction Rates [nucastro.org]

14. Absolute photoneutron cross sections of Sm isotopes (Journal Article) | OSTI.GOV
[osti.gov]

15. presolar.physics.wustl.edu [presolar.physics.wustl.edu]
16. pos.sissa.it [pos.sissa.it]
17. nuclphys.sinp.msu.ru [nuclphys.sinp.msu.ru]

To cite this document: BenchChem. [The Stellar Forge: Unraveling the Role of Samarium-
144 in Nucleosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262722#role-of-samarium-144-in-stellar-
nucleosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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